Cas no 1790870-07-3 (N-methyl-N-phenyl-1H-imidazole-5-carboxamide)

• Product Name: N-methyl-N-phenyl-1H-imidazole-5-carboxamide
• CAS No: 1790870-07-3
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• MDL: MFCD34168279
• CID: 5638709
• PubChem ID: 110684326
• Update Time: 2025-06-25

N-methyl-N-phenyl-1H-imidazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-phenyl-1H-imidazole-5-carboxamide
• 1H-Imidazole-5-carboxamide, N-methyl-N-phenyl-

• MDL： MFCD34168279
• Inchi： 1S/C11H11N3O/c1-14(9-5-3-2-4-6-9)11(15)10-7-12-8-13-10/h2-8H,1H3,(H,12,13)
• InChI Key： QLAUBCCRTRFINC-UHFFFAOYSA-N
• SMILES： C1NC(C(N(C)C2=CC=CC=C2)=O)=CN=1

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• Boiling Point: 443.6±27.0 °C(Predicted)
• pka: 11.76±0.10(Predicted)

Additional information on N-methyl-N-phenyl-1H-imidazole-5-carboxamide

Professional Introduction to N-methyl-N-phenyl-1H-imidazole-5-carboxamide (CAS No. 1790870-07-3)

N-methyl-N-phenyl-1H-imidazole-5-carboxamide, a compound with the chemical identifier CAS No. 1790870-07-3, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of imidazole, characterized by a five-membered ring containing two nitrogen atoms, contributes to the unique chemical and pharmacological properties of this molecule.

The synthesis and characterization of N-methyl-N-phenyl-1H-imidazole-5-carboxamide have been subjects of extensive research due to its promising pharmacokinetic profile and molecular interactions. The presence of both methyl and phenyl substituents in the molecule enhances its solubility and bioavailability, making it an attractive candidate for drug development. Recent studies have highlighted the compound's potential in modulating various biological pathways, particularly those involved in inflammation, pain perception, and neurodegenerative disorders.

In the realm of medicinal chemistry, N-methyl-N-phenyl-1H-imidazole-5-carboxamide has been investigated for its ability to interact with specific enzyme targets. The carboxamide functional group at the 5-position of the imidazole ring plays a crucial role in mediating these interactions. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory effects on certain proteases and kinases, which are key players in cancer progression and chronic inflammatory diseases. The phenyl ring further contributes to the compound's binding affinity by providing hydrophobic interactions with target proteins.

One of the most compelling aspects of N-methyl-N-phenyl-1H-imidazole-5-carboxamide is its potential as a scaffold for structure-based drug design. Researchers have leveraged advanced techniques such as X-ray crystallography and molecular dynamics simulations to elucidate its binding mode with biological targets. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may explain its broad spectrum of activity. Such conformational flexibility is often a desirable trait in drug candidates, as it allows for optimal binding to diverse target sites.

The pharmacological profile of N-methyl-N-phenyl-1H-imidazole-5-carboxamide has been further explored through in vitro and in vivo experiments. In cell-based assays, the compound has demonstrated significant activity against several disease models, including those related to neurological disorders and autoimmune conditions. Notably, its ability to modulate neurotransmitter release has garnered interest from researchers studying neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's interaction with ion channels and receptors has also been a focal point of investigation.

Recent advances in analytical chemistry have enabled more precise quantification and characterization of N-methyl-N-phenyl-1H-imidazole-5-carboxamide in biological systems. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to assess its metabolic stability and distribution within living organisms. These analyses have provided valuable insights into the compound's pharmacokinetic behavior, including its absorption, distribution, metabolism, excretion (ADME) properties.

The development of novel pharmaceuticals often involves optimizing existing molecular structures to improve efficacy while minimizing side effects. In this context, N-methyl-N-phenyl-1H-imidazole-5-carboxamide serves as a valuable building block for derivative synthesis. By modifying substituents or introducing new functional groups, chemists can fine-tune the compound's properties to enhance its therapeutic potential. For example, derivatives with altered solubility profiles or improved target specificity have been synthesized and evaluated for their biological activity.

The role of computational modeling in drug discovery cannot be overstated when discussing N-methyl-N-phenyl-1H-imidazole-5-carboxamide. Machine learning algorithms have been particularly effective in predicting how modifications to the molecule will affect its biological activity. These predictions guide experimental efforts by highlighting promising chemical scaffolds for further optimization. The integration of computational methods with traditional wet chemistry approaches has accelerated the pace of drug development significantly.

As interest in precision medicine grows, so does the demand for compounds that can be tailored to individual patient needs. N-methyl-N-phenyl-1H-imidazole-5-carboxamide exemplifies this trend through its versatility as a pharmacological toolkit. Researchers are exploring personalized treatment strategies that leverage variations in genetic makeup to predict responses to different drug candidates like this one. Such efforts aim to maximize therapeutic benefits while minimizing adverse effects.

The future directions for research on N-methyl-N-phenyl-1H-imidazole-5-carboxamide are multifaceted and exciting. Ongoing studies focus on expanding its therapeutic applications beyond current indications by investigating novel mechanisms of action. Additionally, collaborations between academia and industry are fostering innovation through interdisciplinary approaches that combine expertise from chemistry, biology, pharmacology, and clinical medicine.

In conclusion, N-methyl-N-phenyl-1H-imidazole-5-carboxamide (CAS No. 1790870-07-3) represents a significant advancement in pharmaceutical research due to its versatile structure and promising biological activities. Its potential applications span multiple therapeutic areas underscored by ongoing investigations into its mechanisms of action, pharmacokinetics,and interactions with biological targets. As research continues,this compound will undoubtedly play an important rolein developing next-generation treatments for human diseases.